(5E)-2-mercapto-5-[(5-methyl-2-furyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: 5-[(5-methylfuran-2-yl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C15H12N2O2S/c1-10-7-8-12(19-10)9-13-14(18)17(15(20)16-13)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,20)
• InChI Key: PFRJPCCUGRBBPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)N(C(=S)N2)C3=CC=CC=C3
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol
• CAS No.: 341943-56-4

Description

This compound belongs to the imidazolone class, characterized by a 3,5-dihydro-4H-imidazol-4-one core. Its structure includes a phenyl group at position 3, a mercapto (-SH) group at position 2, and a (5-methyl-2-furyl)methylene substituent at position 3. The (5E)-configuration indicates the trans-geometry of the exocyclic double bond in the methylene group.

Biological Activity

(5E)-2-mercapto-5-[(5-methyl-2-furyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one (CAS Number: 341943-56-4) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, including its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

The molecular formula of (5E)-2-mercapto-5-[(5-methyl-2-furyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one is C₁₅H₁₂N₂O₂S, with a molecular weight of 284.34 g/mol. It is characterized as an irritant and has been studied for its potential bioactive properties.

Property	Value
Molecular Formula	C₁₅H₁₂N₂O₂S
Molecular Weight	284.34 g/mol
CAS Number	341943-56-4
Hazard Classification	Irritant

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds related to imidazolones have shown efficacy against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis .
• Antitumor Activity : Some derivatives have demonstrated promising results in inhibiting tumor growth in various cancer cell lines .
• Anti-inflammatory Effects : The presence of thiol groups in the structure may contribute to anti-inflammatory properties .

Antimicrobial Studies

A study focused on the antimicrobial properties of derivatives containing the 2-mercapto group found that they exhibited significant activity against both Gram-positive and Gram-negative bacteria. For instance, derivatives with specific substitutions showed enhanced potency against Staphylococcus aureus and Escherichia coli, indicating a strong structure-activity relationship .

Antitumor Activity

In vitro studies have shown that related imidazole derivatives can inhibit cell proliferation in several cancer cell lines, including Mia PaCa-2 and PANC-1. The studies suggest that modifications to the imidazole ring can enhance antitumor efficacy .

Structure-Activity Relationship (SAR)

The biological activity of (5E)-2-mercapto compounds often correlates with specific structural features:

• Thiol Group : The presence of a mercapto group is crucial for biological activity, enhancing interactions with biological targets.
• Substituents on the Imidazole Ring : Variations in substituents can significantly impact potency and selectivity against different biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Methylene Group

The arylidene/methylene substituent at position 5 is a critical structural feature influencing physicochemical and biological properties. Key analogs include:

Compound Name	Substituent on Methylene Group	Key Properties/Applications	References
(5E)-5-(3,4,5-Trimethoxybenzylidene) analog	3,4,5-Trimethoxyphenyl	Higher molecular weight (370.4 g/mol) and bulkier substituent may reduce solubility in polar solvents. Used in structural studies .
(5E)-5-(4-Dimethylaminobenzylidene) analog	4-Dimethylaminophenyl	Electron-donating -NMe₂ group enhances π-conjugation, potentially increasing UV absorption (λmax ~275 nm in ethanol) .
(5E)-5-(2-Chloro-6-fluorobenzylidene) analog	2-Chloro-6-fluorophenyl	Halogen substituents improve lipophilicity; marketed for medicinal applications .
IMMD (Quinoline-based analog)	2-Chloro-7-methyl-3-quinolinyl	Quinoline moiety introduces planar aromaticity and potential intercalation properties. Synthesized via Erlenmeyer oxazole condensation .
(5Z)-3-(1,3-Dimethyl-1H-pyrazol-4-yl) analog	1-Methyl-1H-pyrazol-4-yl	Pyrazole substituent may enhance hydrogen-bonding capacity. Stored at +4°C due to instability .

Functional Group Modifications

• Mercapto Group Replacement : Replacing the -SH group at position 2 with alkylsulfanyl groups (e.g., benzylsulfanyl) increases hydrophobicity and alters redox behavior. For example, 2-(benzylsulfanyl) analogs are synthesized via PTC-mediated alkylation .

Spectral and Physical Properties

• IR Spectroscopy: The target compound’s carbonyl (C=O) stretch is expected near 1643 cm⁻¹, consistent with imidazolones. Quinoline-based analogs show shifts to ~1711 cm⁻¹ due to conjugation with the quinoline ring .
• Melting Points : Melting points correlate with substituent bulk. For example, the trimethoxybenzylidene analog melts at 201–203°C , while halogenated derivatives (e.g., 2-chloro-6-fluoro) have higher melting points (>230°C) due to increased crystallinity .

Key Research Findings

• Electronic Effects: Electron-donating groups (e.g., -NMe₂, 5-methylfuran) redshift UV absorption maxima, while electron-withdrawing groups (e.g., -Cl, -NO₂) enhance electrophilicity at the exocyclic double bond .
• The furyl substituent in the target compound may confer similar bioactivity .
• Stability : Mercapto-containing imidazolones are sensitive to oxidation; derivatives with alkylsulfanyl groups exhibit improved stability under ambient conditions .